Cas no 201732-32-3 (H-Ala-Ala-Pro-Leu-pNA·HCl)

• Product Name: H-Ala-Ala-Pro-Leu-pNA·HCl
• CAS No: 201732-32-3
• MF: C₂₃H₃₅ClN₆O₆
• MW: 527.013604402542
• CID: 240940
• PubChem ID: 90470923
• Update Time: 2025-11-01

H-Ala-Ala-Pro-Leu-pNA·HCl Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
• H-ALA-ALA-PRO-LEU-PNA · HCL
• H-ALA-ALA-PRO-LEU-PNA HCL
• (2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]-N-[(2S)-4-methyl-1-(4-nitroanilino)-1-oxopentan-2-yl]pyrrolidine-2-carboxamide;hydrochloride
• 201732-32-3
• H-Ala-Ala-Pro-Leu-pNA . HCl
• H-Ala-Ala-Pro-Leu-pNA·HCl

• Inchi： 1S/C23H34N6O6.ClH/c1-13(2)12-18(21(31)26-16-7-9-17(10-8-16)29(34)35)27-22(32)19-6-5-11-28(19)23(33)15(4)25-20(30)14(3)24;/h7-10,13-15,18-19H,5-6,11-12,24H2,1-4H3,(H,25,30)(H,26,31)(H,27,32);1H/t14-,15-,18-,19-;/m0./s1
• InChI Key： NIPVUXAHVUZGKQ-RFFPBCEMSA-N
• SMILES： Cl.O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)N)=O)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C)C

Computed Properties

• Exact Mass: 526.23100
• Monoisotopic Mass: 526.2306606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 792
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 179.45000
• LogP: 3.72530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-Ala-Pro-Leu-pNA·HCl

Professional Introduction to H-Ala-Ala-Pro-Leu-pNA·HCl (CAS No. 201732-32-3)

H-Ala-Ala-Pro-Leu-pNA·HCl, a compound with the chemical name N-Benzoyl-L-alanyl-L-alanyl-L-prolyl-L-leucyl-p-nitroaniline hydrochloride, is a synthetic peptide derivative widely recognized for its applications in biochemical research and pharmaceutical development. This compound, identified by its unique CAS number 201732-32-3, has garnered significant attention due to its structural complexity and functional versatility.

The molecular structure of H-Ala-Ala-Pro-Leu-pNA·HCl consists of a sequence of amino acids linked by peptide bonds, terminated with a p-nitroaniline moiety. This terminal group is particularly noteworthy as it serves as a chromophore, enabling the compound to exhibit strong absorbance at specific wavelengths, which is highly valuable for spectroscopic analysis. The presence of proline in the sequence introduces a kink, influencing the overall conformation and solubility of the peptide, making it an interesting candidate for studying protein folding and interactions.

In recent years, H-Ala-Ala-Pro-Leu-pNA·HCl has been extensively utilized in the field of enzymology, particularly in the study of proteases and peptidases. Its designed sequence allows researchers to investigate the specificity and efficiency of these enzymes by monitoring the cleavage of the peptide bond. The p-nitroaniline group provides a detectable signal upon hydrolysis, facilitating high-throughput screening assays. This has been particularly useful in drug discovery pipelines, where identifying novel inhibitors or activators of proteolytic enzymes is crucial.

Moreover, the compound has found applications in immunology research. Peptides like H-Ala-Ala-Pro-Leu-pNA·HCl can be used as substrates or mimics to study immune responses, particularly in relation to T-cell epitopes and antigen presentation. The ability to precisely control the amino acid sequence allows for the design of peptides that mimic natural antigens or serve as tools for vaccine development. Recent studies have demonstrated its utility in generating synthetic peptides that elicit specific immune responses, highlighting its potential in therapeutic applications.

The synthesis of H-Ala-Ala-Pro-Leu-pNA·HCl involves multi-step organic reactions, including solid-phase peptide synthesis (SPPS) or solution-phase synthesis, depending on the required scale and purity. The introduction of the p-nitroaniline group at the C-terminus requires careful optimization to ensure high yield and minimal side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a pharmaceutical perspective, H-Ala-Ala-Pro-Leu-pNA·HCl serves as a valuable tool for developing new therapeutic agents. Its structural features make it an excellent scaffold for designing peptides with enhanced stability and bioavailability. For instance, modifications to the proline residue can influence the half-life of the peptide in vivo, while adjustments to the p-nitroaniline group can improve detection sensitivity in diagnostic assays. These attributes are particularly relevant in areas such as cancer therapy, where targeted peptide-based drugs are being actively developed.

Recent breakthroughs in computational chemistry have further enhanced the utility of H-Ala-Ala-Pro-Leu-pNA·HCl. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of modified peptides with improved efficacy. These computational approaches complement experimental data, enabling researchers to predict structural changes and optimize properties such as binding affinity and pharmacokinetics.

The compound's role in studying protein-protein interactions cannot be overstated. By serving as a substrate or inhibitor mimic, it helps elucidate mechanisms underlying various biological processes. For example, researchers have employed H-Ala-Ala-Pro-Leu-pNA·HCl to investigate how proteases regulate signaling pathways involved in inflammation or cell growth. Such studies are critical for understanding disease pathogenesis and identifying potential therapeutic targets.

In conclusion, H-Ala-Ala-Pro-Leu-pNA·HCl (CAS No. 201732-32-3) is a multifaceted compound with significant implications across multiple domains of biomedical research. Its unique structural features and functional properties make it an indispensable tool for studying enzymatic activity, immune responses, and protein interactions. As synthetic methodologies continue to evolve and computational techniques become more sophisticated, the applications of this compound are expected to expand further, contributing to advancements in both academic research and drug development.